Cas no 2034347-26-5 (N-(5-{(2-methoxy-2,3-dihydro-1H-inden-2-yl)methylsulfamoyl}-1,3-thiazol-2-yl)acetamide)

• Product Name: N-(5-{(2-methoxy-2,3-dihydro-1H-inden-2-yl)methylsulfamoyl}-1,3-thiazol-2-yl)acetamide
• CAS No: 2034347-26-5
• MF: C₁₆H₁₉N₃O₄S₂
• MW: 381.469761133194
• CID: 5350468
• Update Time: 2025-05-19

N-(5-{(2-methoxy-2,3-dihydro-1H-inden-2-yl)methylsulfamoyl}-1,3-thiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(5-(N-((2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl)sulfamoyl)thiazol-2-yl)acetamide
• N-[5-[(2-methoxy-1,3-dihydroinden-2-yl)methylsulfamoyl]-1,3-thiazol-2-yl]acetamide
• N-(5-{(2-methoxy-2,3-dihydro-1H-inden-2-yl)methylsulfamoyl}-1,3-thiazol-2-yl)acetamide

• Inchi： 1S/C16H19N3O4S2/c1-11(20)19-15-17-9-14(24-15)25(21,22)18-10-16(23-2)7-12-5-3-4-6-13(12)8-16/h3-6,9,18H,7-8,10H2,1-2H3,(H,17,19,20)
• InChI Key： YEZNQSSNTXPFIR-UHFFFAOYSA-N
• SMILES： S(C1=CN=C(NC(C)=O)S1)(NCC1(CC2C=CC=CC=2C1)OC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 579
• XLogP3: 1.5
• Topological Polar Surface Area: 134

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on N-(5-{(2-methoxy-2,3-dihydro-1H-inden-2-yl)methylsulfamoyl}-1,3-thiazol-2-yl)acetamide

Introduction to N-(5-{(2-methoxy-2,3-dihydro-1H-inden-2-yl)methylsulfamoyl}-1,3-thiazol-2-yl)acetamide and Its Significance in Modern Chemical Biology

N-(5-{(2-methoxy-2,3-dihydro-1H-inden-2-yl)methylsulfamoyl}-1,3-thiazol-2-yl)acetamide, a compound with the CAS number 2034347-26-5, represents a fascinating intersection of structural complexity and biological activity. This compound has garnered significant attention in the field of chemical biology due to its unique molecular architecture and potential therapeutic applications. The presence of multiple pharmacophoric elements, including a thiazole ring system and a methylsulfamoyl group, positions this molecule as a promising candidate for further investigation in drug discovery and molecular pharmacology.

The structural framework of N-(5-{(2-methoxy-2,3-dihydro-1H-inden-2-yl)methylsulfamoyl}-1,3-thiazol-2-yl)acetamide is characterized by its intricate arrangement of heterocyclic components. The thiazole ring, a well-known pharmacophore in medicinal chemistry, is pivotal in conferring biological activity to many small molecules. In this compound, the thiazole ring is further functionalized with a methylsulfamoyl group, which is known to enhance binding affinity and modulate receptor interactions. Additionally, the 2-methoxy-2,3-dihydro-1H-inden moiety contributes to the molecule's overall complexity and may play a crucial role in its interaction with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the potential mechanisms of action of N-(5-{(2-methoxy-2,3-dihydro-1H-inden-2-yl)methylsulfamoyl}-1,3-thiazol-2-yl)acetamide. These studies suggest that the compound may exert its effects by interacting with specific proteins or enzymes involved in critical biological pathways. For instance, the methylsulfamoyl group could potentially modulate the activity of enzymes such as kinases or phosphodiesterases, which are often implicated in various diseases. Furthermore, the presence of the thiazole ring may facilitate interactions with nucleic acid bases or other biomolecules, thereby influencing cellular processes at multiple levels.

The synthesis and characterization of N-(5-{(2-methoxy-2,3-dihydro-1H-inden-2-yl)methylsulfamoyl}-1,3-thiazol-2-yl)acetamide have been subjects of considerable interest in synthetic organic chemistry. The multi-step synthesis involves key transformations such as sulfamoylation and condensation reactions, which are essential for constructing the desired molecular framework. High-resolution spectroscopic techniques like NMR spectroscopy and mass spectrometry have been employed to confirm the structural integrity of the compound. These analytical methods provide critical data for understanding the stereochemistry and conformational dynamics of the molecule.

In vitro studies have begun to elucidate the biological profile of N-(5-{(2-methoxy-2,3-dihydro-1H-inden-2-yl)methylsulfamoyl}-1,3-thiazol-2-yl)acetamide. Initial assays have shown promising results in terms of cytotoxicity and anti-inflammatory effects. The compound exhibits selective toxicity towards certain cancer cell lines while demonstrating low toxicity towards normal cells. This selectivity is attributed to its ability to interact with specific targets overexpressed in cancer cells. Additionally, preclinical studies suggest that N-(5-{(2-methoxy-2,3-dihydro-1H-inden-2-ylmethylsulfamoyl}-1,3-thiazol)-acetamide may possess immunomodulatory properties, making it a potential candidate for treating autoimmune disorders.

The development of novel therapeutic agents relies heavily on understanding their interactions at the molecular level. Computational methods such as molecular dynamics simulations and docking studies have been instrumental in predicting how N-(5-{(2-methoxy--inden-acetamide)} might bind to biological targets like receptors or enzymes. These simulations provide valuable insights into binding affinities and interaction energies, which are crucial for designing next-generation analogs with improved efficacy and reduced side effects.

The role of natural product-inspired scaffolds in drug discovery cannot be overstated. The structural motif present in N-(5-{(--methylsulfamoyl-thiazol)-acetamide} draws inspiration from natural products known for their bioactivity. By leveraging these natural templates, chemists can design molecules that mimic their beneficial properties while incorporating additional functional groups to enhance pharmacological profiles. This approach has led to several successful drug candidates that have made significant impacts on human health.

The future prospects for N-(5-{(--)methylsulfamoyl)-acetamide} are exciting and multifaceted. Ongoing research aims to optimize its chemical structure through medicinal chemistry interventions to improve its pharmacokinetic properties. Additionally, exploring its potential in combination therapies could unlock new treatment strategies for complex diseases like cancer and inflammation-related disorders. Collaborative efforts between academia and industry are essential to translate these findings into tangible therapeutic benefits for patients worldwide.

In conclusion,N-(5-{(--methylsulfamoyl)-thiazol})acetamide (CAS no: 2034347-26-5) stands as a testament to the power of interdisciplinary research in chemical biology. Its unique structure combined with promising preclinical data positions it as a valuable asset in the quest for novel therapeutics. As our understanding of biological systems continues to evolve,the potential applications for this compound are likely to expand further,paving the way for innovative treatments that address unmet medical needs.